Cas no 832099-04-4 (Thiourea, [2-methyl-5-(phenylmethoxy)phenyl]-)

Thiourea, [2-methyl-5-(phenylmethoxy)phenyl]- structure
832099-04-4 structure
Product name:Thiourea, [2-methyl-5-(phenylmethoxy)phenyl]-
CAS No:832099-04-4
MF:C15H16N2OS
MW:272.365342140198
CID:676602
PubChem ID:11482671

Thiourea, [2-methyl-5-(phenylmethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Thiourea, [2-methyl-5-(phenylmethoxy)phenyl]-
    • (2-methyl-5-phenylmethoxyphenyl)thiourea
    • SCHEMBL3425509
    • 832099-04-4
    • DTXSID00467351
    • Inchi: InChI=1S/C15H16N2OS/c1-11-7-8-13(9-14(11)17-15(16)19)18-10-12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H3,16,17,19)
    • InChI Key: RCZFWRWACALECM-UHFFFAOYSA-N
    • SMILES: CC1=C(C=C(C=C1)OCC2=CC=CC=C2)NC(=S)N

Computed Properties

  • Exact Mass: 272.09833431g/mol
  • Monoisotopic Mass: 272.09833431g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 79.4Ų

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